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Compound of Interest

Compound Name: 4-Nitroquinoline

Cat. No.: B1605747 Get Quote

Immediate Safety and Operational Guide for Researchers

4-Nitroquinoline 1-oxide (4-NQO) is a potent tumorigenic and mutagenic compound

extensively used in cancer research to induce DNA lesions.[1][2] Its hazardous nature

necessitates stringent handling protocols to ensure the safety of laboratory personnel. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to support your critical research.

Hazard Identification and Physical Properties

4-NQO is classified as a hazardous substance and a known carcinogen.[1][3] It is a yellow

crystalline powder that is sensitive to light and moisture.[2][4] In case of fire, appropriate

extinguishing media include water spray, carbon dioxide, dry chemical, or chemical foam.[5]
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Property Value Source

CAS Number 56-57-5 [5]

Molecular Formula C9H6N2O3 [2]

Molecular Weight 190.16 g/mol [2]

Appearance
Yellow to gold crystalline

powder
[2][6]

Melting Point 154 °C (309 °F) [2]

Solubility Insoluble in water [4]

Storage Temperature Recommended: -20 °C [7]

Operational Plan: From Handling to Disposal

A systematic approach is crucial when working with 4-NQO. The following step-by-step

guidance will help ensure a safe laboratory environment.

1. Engineering Controls and Preparation:

Ventilation: Always handle 4-NQO in a designated area with adequate ventilation, such as a

chemical fume hood, to minimize inhalation exposure.[6][8]

Designated Area: Establish a designated area for working with 4-NQO to prevent cross-

contamination.

Pre-use Checklist: Before handling, ensure all necessary personal protective equipment

(PPE) is readily available and in good condition. Verify that the safety shower and eyewash

station are accessible and operational.

2. Personal Protective Equipment (PPE):

A comprehensive PPE strategy is the first line of defense against exposure.
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PPE Category Specification Rationale

Hand Protection

Nitrile, butyl, or

polychloroprene rubber gloves.

[3] Double gloving is

recommended.

Prevents skin contact.

Regularly inspect gloves for

any signs of degradation.[3]

Eye Protection
Chemical safety goggles or a

full-face shield.

Protects eyes from dust

particles.

Respiratory Protection

A NIOSH-approved half-face

respirator with a combination

filter cartridge (organic

vapor/acid gas/HEPA) is

recommended when weighing

or handling the neat chemical.

[2][4]

Prevents inhalation of the

powdered compound.

Body Protection

A disposable Tyvek-type suit or

a lab coat with disposable

sleeves taped to gloves.[2][4]

An apron may also be used.[3]

Minimizes skin exposure and

contamination of personal

clothing.

Foot Protection
Closed-toe shoes and shoe

covers.

Protects against spills and

contamination.

3. Handling and Experimental Procedures:

Weighing: Conduct all weighing of 4-NQO powder within a chemical fume hood to contain

any airborne particles.

Solution Preparation: When preparing solutions, add the powder to the solvent slowly to

avoid splashing.

General Handling: Avoid all personal contact, including inhalation and contact with skin and

eyes.[3] Minimize dust generation and accumulation.[6][8] Wash hands thoroughly after

handling.[7]

4. Spill Management:
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In the event of a spill, immediate and proper cleanup is critical. The following workflow outlines

the necessary steps.

4-Nitroquinoline 1-oxide Spill Cleanup Procedure

Spill Occurs

Evacuate and alert personnel in the area

Don appropriate PPE (respirator, gloves, protective clothing)

Remove all sources of ignition

Dampen the spilled solid with acetone

Carefully transfer the dampened material to a labeled, sealable container

Use absorbent paper dampened with acetone to clean the spill area

Seal contaminated clothing and absorbent paper in a vapor-tight plastic bag for disposal

Wash the contaminated surface with acetone followed by soap and water

Verify the area is clean before re-entry

Spill Cleaned
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Click to download full resolution via product page

Caption: Workflow for handling a 4-Nitroquinoline 1-oxide spill.

5. Decontamination and Disposal:

Decontamination: All surfaces and equipment that have come into contact with 4-NQO

should be decontaminated. This can be done by washing with acetone followed by a soap

and water solution.[4]

Waste Disposal: All waste, including contaminated PPE and cleaning materials, must be

handled as hazardous waste.[8] Dispose of contents and containers in accordance with

local, state, and federal regulations.[5] Place waste in a suitable, labeled container for

disposal.[3] Do not allow wash water from cleaning equipment to enter drains.[3]

Emergency Procedures

In case of exposure, follow these first aid measures immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, also

under the eyelids.[5][6] Remove contact lenses if present and easy to do. Seek immediate

medical attention.[4]

Skin Contact: Immediately flood the affected skin with water while removing all contaminated

clothing.[4] Wash off with soap and plenty of water.[5] Seek medical attention.[6]

Inhalation: Move the person to fresh air.[5][6] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[6] Seek medical attention.

Ingestion: Do NOT induce vomiting.[3] Clean the mouth with water and drink plenty of water

afterward.[5] Never give anything by mouth to an unconscious person.[6] Seek immediate

medical attention.

By adhering to these stringent safety protocols, researchers can confidently and safely

advance their work while minimizing the risks associated with handling 4-Nitroquinoline 1-

oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1605747?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/4-Nitroquinoline_1-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitroquinoline-1-Oxide
https://datasheets.scbt.com/sc-256815.pdf
https://cameochemicals.noaa.gov/chemical/20791
https://www.fishersci.com/store/msds?partNumber=AC203790010&productDescription=4-NITROQUINOLINE-N-OXIDE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/55832.pdf
https://research.uga.edu/docs/CSP1500/4-Nitroquinoline-1-oxide-56-57-5.docx
https://www.aniara.com/mm5/PDFs/MSDS/MSDS_4-Nitroquinoline-N-oxide.pdf
https://www.benchchem.com/product/b1605747#personal-protective-equipment-for-handling-4-nitroquinoline
https://www.benchchem.com/product/b1605747#personal-protective-equipment-for-handling-4-nitroquinoline
https://www.benchchem.com/product/b1605747#personal-protective-equipment-for-handling-4-nitroquinoline
https://www.benchchem.com/product/b1605747#personal-protective-equipment-for-handling-4-nitroquinoline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1605747?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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